Cas no 501681-00-1 (2-Amino-6-cyclohexylpyrimidin-4-OL)

• Product Name: 2-Amino-6-cyclohexylpyrimidin-4-OL
• CAS No: 501681-00-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4817377
• Update Time: 2025-06-13

2-Amino-6-cyclohexylpyrimidin-4-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-CYCLOHEXYLPYRIMIDIN-4-OL
• NSC341884
• 2-Amino-6-cyclohexylpyrimidin-4-OL

• Inchi： 1S/C10H15N3O/c11-10-12-8(6-9(14)13-10)7-4-2-1-3-5-7/h6-7H,1-5H2,(H3,11,12,13,14)
• InChI Key： LMFRKQOMSHKODC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCCCC2)N=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5

Additional information on 2-Amino-6-cyclohexylpyrimidin-4-OL

Research Brief on 2-Amino-6-cyclohexylpyrimidin-4-OL (CAS: 501681-00-1): Recent Advances and Applications

2-Amino-6-cyclohexylpyrimidin-4-OL (CAS: 501681-00-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a building block for the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Amino-6-cyclohexylpyrimidin-4-OL as a key intermediate in the synthesis of selective cyclin-dependent kinase (CDK) inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the pyrimidine core, resulting in compounds with enhanced potency against CDK4/6. Notably, derivatives of this compound exhibited low nanomolar IC50 values in vitro and promising antitumor activity in xenograft models, suggesting its potential in cancer therapy.

In the realm of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the evaluation of 2-Amino-6-cyclohexylpyrimidin-4-OL derivatives against multidrug-resistant bacterial strains. The study revealed that certain halogen-substituted analogs displayed broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that these compounds interfere with bacterial cell wall biosynthesis, offering a novel scaffold for antibiotic development.

From a synthetic chemistry perspective, advances in the preparation of 2-Amino-6-cyclohexylpyrimidin-4-OL have been reported. A 2023 Organic Process Research & Development article described an improved, scalable synthesis route with a 78% overall yield, addressing previous challenges in purity and yield. The new protocol utilizes a one-pot cyclization strategy under mild conditions, making it more environmentally friendly and cost-effective for industrial-scale production.

Recent computational studies have provided insights into the molecular interactions of 2-Amino-6-cyclohexylpyrimidin-4-OL with biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2024) predicted favorable binding modes with several protein kinases, explaining the observed selectivity profiles of its derivatives. These findings are guiding the rational design of next-generation inhibitors with improved pharmacokinetic properties.

The compound's potential extends beyond therapeutic applications. A 2024 patent application disclosed its use in the development of fluorescent probes for cellular imaging, leveraging the pyrimidine scaffold's ability to interact with nucleic acids. This dual functionality as both a bioactive compound and imaging agent positions 2-Amino-6-cyclohexylpyrimidin-4-OL as a versatile tool in chemical biology research.

In conclusion, 2-Amino-6-cyclohexylpyrimidin-4-OL (501681-00-1) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in oncology, infectious diseases, and chemical biology tools. The convergence of synthetic improvements, biological evaluations, and computational analyses is accelerating the development of novel derivatives with enhanced properties, making this compound an area of active investigation in pharmaceutical research.